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Compound of Interest

Compound Name: LysoTracker Yellow HCK 123

Cat. No.: B1262591 Get Quote

For researchers, scientists, and drug development professionals utilizing LysoTracker Yellow

HCK-123, ensuring safe and compliant disposal is a critical component of laboratory

management. Adherence to proper disposal protocols minimizes environmental impact and

protects laboratory personnel from potential hazards. This guide provides essential, step-by-

step instructions for the appropriate disposal of LysoTracker Yellow HCK-123, ensuring

alignment with safety and regulatory standards.

Immediate Safety and Handling Precautions
Before addressing disposal, it is imperative to handle LysoTracker Yellow HCK-123 with

appropriate care. According to the Safety Data Sheet (SDS), while the substance is not

classified as hazardous, standard laboratory safety protocols should be rigorously followed.[1]

Personal Protective Equipment (PPE):

Eye Protection: Always wear safety glasses or goggles to prevent accidental eye contact. In

case of contact, immediately flush the eyes with copious amounts of water and seek medical

attention.[1]

Hand Protection: Chemical-resistant gloves are essential to prevent skin contact. If contact

occurs, wash the affected area thoroughly with water.[1]

Respiratory Protection: Use in a well-ventilated area. For tasks that may generate aerosols

or dust, appropriate respiratory protection should be worn.[1]
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Lab Coat: A lab coat should be worn to protect personal clothing.

Step-by-Step Disposal Procedure
The disposal of LysoTracker Yellow HCK-123 and its solutions must be conducted in

accordance with prevailing country, federal, state, and local regulations.[1]

Waste Collection:

All solutions containing LysoTracker Yellow HCK-123, as well as any materials used for

cleaning spills (e.g., absorbent materials), should be collected in a designated and clearly

labeled chemical waste container.

Do not dispose of LysoTracker Yellow HCK-123 solutions down the drain.[1]

Container Management:

Use a compatible and sealable container for waste collection.

Ensure the container is properly labeled with the contents, including the name

"LysoTracker Yellow HCK-123" and any solvents used.

Institutional Guidelines:

Follow your institution's specific chemical waste management procedures. This may

involve contacting the Environmental Health and Safety (EHS) office for guidance on

waste pickup and disposal.

Accidental Spills:

In the event of a spill, prevent further leakage and keep the product away from drains or

water courses.[1]

Absorb the spill with an inert, liquid-binding material such as diatomite or universal

binders.[1]

Decontaminate the affected surfaces by scrubbing with alcohol.[1]
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Collect all contaminated materials in the designated chemical waste container for disposal.

[1]

Quantitative Data Summary
The Safety Data Sheet for LysoTracker Yellow HCK-123 does not specify quantitative limits for

disposal, as it is not classified as a hazardous substance.[1] However, the principle of

minimizing chemical waste should always be applied.

Parameter Value

CAS Number 1064123-31-4

Molecular Formula C₁₆H₂₄N₆O₄

Molecular Weight 364.40 g/mol

Recommended Storage -20°C (protect from light)[2]

SARA 302 Components No chemicals subject to reporting

SARA 313 Components No chemicals subject to reporting

SARA 311/312 Hazards No SARA Hazards

Experimental Protocol: General Staining with
LysoTracker Yellow HCK-123
The following is a general protocol for staining acidic organelles in live cells. This protocol

should be adapted based on the specific cell type and experimental requirements.[2]

Cell Preparation: Culture cells on an appropriate vessel, such as an 8-well cell culture slide,

following standard laboratory protocols.

Cell Washing: Gently wash the cells with Phosphate-Buffered Saline (PBS).

Probe Incubation: Add LysoTracker Yellow HCK-123 to each well to achieve a final

concentration between 0.1-50 μM. Incubate the cells at 37°C in a 5% CO₂ environment for

30 minutes.
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Analysis: Following incubation, the cells can be analyzed using a confocal laser scanning

microscope.
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Caption: Workflow for the proper disposal of LysoTracker Yellow HCK-123.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal of
LysoTracker Yellow HCK-123]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262591#lysotracker-yellow-hck-123-proper-
disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1262591?utm_src=pdf-body-img
https://www.benchchem.com/product/b1262591?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-D1694/LysoTracker-Yellow-HCK-123-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/lysotracker-yellow-hck-123.html
https://www.benchchem.com/product/b1262591#lysotracker-yellow-hck-123-proper-disposal-procedures
https://www.benchchem.com/product/b1262591#lysotracker-yellow-hck-123-proper-disposal-procedures
https://www.benchchem.com/product/b1262591#lysotracker-yellow-hck-123-proper-disposal-procedures
https://www.benchchem.com/product/b1262591#lysotracker-yellow-hck-123-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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